Cas no 2021468-11-9 (5-(4-methylpyridin-3-yl)-1,2-oxazol-3-amine)

• Product Name: 5-(4-methylpyridin-3-yl)-1,2-oxazol-3-amine
• CAS No: 2021468-11-9
• MF: C₉H₉N₃O
• MW: 175.187261343002
• CID: 6055621
• PubChem ID: 165965563
• Update Time: 2025-07-19

5-(4-methylpyridin-3-yl)-1,2-oxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-methylpyridin-3-yl)-1,2-oxazol-3-amine
• 2021468-11-9
• EN300-1822566

• Inchi： 1S/C9H9N3O/c1-6-2-3-11-5-7(6)8-4-9(10)12-13-8/h2-5H,1H3,(H2,10,12)
• InChI Key： TVFKZIPCGZUXBB-UHFFFAOYSA-N
• SMILES： O1C(=CC(N)=N1)C1C=NC=CC=1C

Computed Properties

• Exact Mass: 175.074561919g/mol
• Monoisotopic Mass: 175.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 64.9Ų

Additional information on 5-(4-methylpyridin-3-yl)-1,2-oxazol-3-amine

Introduction to 5-(4-methylpyridin-3-yl)-1,2-oxazol-3-amine (CAS No. 2021468-11-9)

5-(4-methylpyridin-3-yl)-1,2-oxazol-3-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2021468-11-9, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a pyridine ring and an oxazole moiety, which are both well-documented for their role in enhancing biological activity and pharmacological efficacy.

The compound's structure is particularly noteworthy for its ability to interact with biological targets in a manner that could lead to novel therapeutic interventions. The presence of the 4-methylpyridin-3-yl substituent enhances its binding affinity to certain enzymes and receptors, making it a promising candidate for further exploration in the development of small-molecule drugs. Additionally, the 1,2-oxazol-3-amine core provides a scaffold that can be modified to improve solubility, bioavailability, and metabolic stability, which are critical factors in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 5-(4-methylpyridin-3-yl)-1,2-oxazol-3-amine with high precision. These studies suggest that the compound exhibits strong interactions with proteins involved in inflammatory pathways, making it a potential lead for the development of anti-inflammatory agents. Furthermore, its ability to modulate enzyme activity has implications for the treatment of neurological disorders and cancer.

In vitro studies have demonstrated that 5-(4-methylpyridin-3-yl)-1,2-oxazol-3-amine possesses significant pharmacological properties. For instance, it has shown inhibitory effects on kinases and other enzymes that are aberrantly activated in various diseases. The compound's ability to selectively target these enzymes without affecting normal cellular processes makes it an attractive candidate for further development. Moreover, its structural features allow for easy derivatization, enabling the creation of analogs with enhanced potency and reduced side effects.

The synthesis of 5-(4-methylpyridin-3-yl)-1,2-oxazol-3-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to streamline the process. These methods not only improve efficiency but also minimize waste, aligning with the principles of green chemistry.

The compound's potential therapeutic applications extend beyond its anti-inflammatory properties. Preliminary research indicates that it may also have antimicrobial effects, making it a candidate for developing new antibiotics or antifungal agents. The growing threat of antibiotic-resistant bacteria underscores the need for innovative therapeutic strategies, and compounds like 5-(4-methylpyridin-3-yl)-1,2-oxazol-3-amine could play a crucial role in addressing this challenge.

As research continues to uncover new applications for 5-(4-methylpyridin-3-yll)-1,2 oxazol -3 -amine (CAS No. 2021468 -11 -9), collaborations between academic institutions and pharmaceutical companies are becoming increasingly important. Such partnerships can facilitate rapid translation of laboratory findings into clinical trials, ultimately bringing new treatments to patients in need. The compound's multifaceted potential makes it a cornerstone in the ongoing quest to develop safer and more effective medications.

The future of drug discovery relies heavily on innovative compounds like 5-(4-methylpyridin -3 -yl) -1 ,2 oxazol -3 -amine . Its unique structural features and demonstrated biological activity position it as a key player in addressing some of the most pressing health challenges today. As researchers delve deeper into its properties and potential applications, we can expect to see further breakthroughs that will benefit patients worldwide.